Cas no 2171562-49-3 (5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid)
5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid
- 2171562-49-3
- EN300-1300130
-
- Inchi: 1S/C13H17NO5/c15-9-14-12(13(17)18)6-11(16)8-19-7-10-4-2-1-3-5-10/h1-5,9,11-12,16H,6-8H2,(H,14,15)(H,17,18)
- InChI Key: PNFUIIBBVFEXLM-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)CC(CC(C(=O)O)NC=O)O
Computed Properties
- Exact Mass: 267.11067264g/mol
- Monoisotopic Mass: 267.11067264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 95.9Ų
5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1300130-0.05g |
5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid |
2171562-49-3 | 0.05g |
$888.0 | 2023-06-06 | ||
| Enamine | EN300-1300130-0.1g |
5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid |
2171562-49-3 | 0.1g |
$930.0 | 2023-06-06 | ||
| Enamine | EN300-1300130-0.25g |
5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid |
2171562-49-3 | 0.25g |
$972.0 | 2023-06-06 | ||
| Enamine | EN300-1300130-0.5g |
5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid |
2171562-49-3 | 0.5g |
$1014.0 | 2023-06-06 | ||
| Enamine | EN300-1300130-1.0g |
5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid |
2171562-49-3 | 1g |
$1057.0 | 2023-06-06 | ||
| Enamine | EN300-1300130-2.5g |
5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid |
2171562-49-3 | 2.5g |
$2071.0 | 2023-06-06 | ||
| Enamine | EN300-1300130-5.0g |
5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid |
2171562-49-3 | 5g |
$3065.0 | 2023-06-06 | ||
| Enamine | EN300-1300130-10.0g |
5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid |
2171562-49-3 | 10g |
$4545.0 | 2023-06-06 | ||
| Enamine | EN300-1300130-50mg |
5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid |
2171562-49-3 | 50mg |
$647.0 | 2023-09-30 | ||
| Enamine | EN300-1300130-100mg |
5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid |
2171562-49-3 | 100mg |
$678.0 | 2023-09-30 |
5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid
Introduction to 5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid (CAS No. 2171562-49-3)
5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid (CAS No. 2171562-49-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, featuring a benzyloxy group, a hydroxyl group, and a formamido moiety, presents an intriguing scaffold that has been explored for its utility in drug design and development. The presence of these functional groups not only contributes to its chemical reactivity but also opens up possibilities for its incorporation into more complex molecules with enhanced pharmacological properties.
The benzyloxy group in the molecule is particularly noteworthy as it can serve as a protecting group for hydroxyl functionalities or as a linker in the synthesis of larger peptides and proteins. This feature makes 5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid a valuable intermediate in synthetic chemistry, enabling the construction of more intricate molecular architectures. Additionally, the hydroxyl group provides opportunities for further derivatization, allowing chemists to tailor the compound’s properties for specific applications.
The formamido moiety, located at the C-2 position, introduces amide-like characteristics to the molecule, which can influence its solubility, stability, and interactions with biological targets. This structural feature has been extensively studied in the context of drug design, as amides are common motifs in biologically active compounds. The combination of these functional groups makes 5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.
Recent research has highlighted the potential of this compound in various pharmacological contexts. For instance, studies have demonstrated its utility as a precursor in the synthesis of protease inhibitors, which are critical in treating conditions such as cancer and inflammation. The ability to modify the benzyloxy and hydroxyl groups allows for fine-tuning of the compound’s binding affinity to target enzymes, making it a promising candidate for structure-based drug design.
In addition to its role in protease inhibition, 5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid has been investigated for its potential antimicrobial properties. The hydroxyl and formamido groups contribute to its ability to interact with bacterial cell walls and membranes, disrupting essential cellular processes. Preliminary studies suggest that derivatives of this compound exhibit promising activity against resistant bacterial strains, offering a new avenue for combating infections.
The synthesis of 5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as etherification and amidation. Advanced techniques such as solid-phase synthesis have also been employed to streamline the process and improve scalability.
The chemical stability of 5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid is another critical consideration in its application. The compound’s susceptibility to degradation under various conditions must be carefully managed to ensure its effectiveness in both laboratory settings and potential clinical use. Researchers have explored stabilizing agents and storage conditions that minimize degradation, enhancing the compound’s shelf life and usability.
From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid and biological targets. These studies provide insights into binding modes, affinity predictions, and structural optimization strategies. By leveraging computational tools, scientists can accelerate the drug discovery process by identifying lead compounds with high potential before proceeding to experimental validation.
The growing interest in green chemistry principles has also influenced the synthesis of 5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid. Researchers are increasingly adopting sustainable methodologies that minimize waste generation and reduce environmental impact. Techniques such as catalytic asymmetric synthesis and solvent-free reactions are being explored to develop more eco-friendly synthetic routes.
In conclusion,5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid (CAS No. 2171562-49-3) represents a fascinating compound with diverse applications in pharmaceutical chemistry and biochemistry. Its unique structural features make it a valuable intermediate for drug design, while recent research highlights its potential in antimicrobial therapy and protease inhibition. As synthetic methodologies continue to evolve towards greater efficiency and sustainability,5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid is poised to play an increasingly important role in the development of novel therapeutic agents.
2171562-49-3 (5-(benzyloxy)-4-hydroxy-2-formamidopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)